Cas no 2172094-54-9 (4-(2-cyclopropylethyl)oxolan-3-ol)

• Product Name: 4-(2-cyclopropylethyl)oxolan-3-ol
• CAS No: 2172094-54-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6446723
• PubChem ID: 165602284
• Update Time: 2025-11-06

4-(2-cyclopropylethyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopropylethyl)oxolan-3-ol
• EN300-1636337
• 2172094-54-9

• Inchi： 1S/C9H16O2/c10-9-6-11-5-8(9)4-3-7-1-2-7/h7-10H,1-6H2
• InChI Key： LVEYWMKLNQPTFY-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)CCC1CC1)O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-cyclopropylethyl)oxolan-3-ol

Comprehensive Overview of 4-(2-cyclopropylethyl)oxolan-3-ol (CAS No. 2172094-54-9): Properties, Applications, and Industry Insights

The chemical compound 4-(2-cyclopropylethyl)oxolan-3-ol (CAS No. 2172094-54-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and specialty materials. This heterocyclic compound, featuring a cyclopropyl group attached to an oxolane (tetrahydrofuran) ring, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery and material science, aligning with the growing demand for novel bioactive molecules and sustainable chemical solutions.

One of the key reasons behind the rising interest in 4-(2-cyclopropylethyl)oxolan-3-ol is its role in the development of small-molecule therapeutics. The compound's cyclopropyl moiety is known to enhance metabolic stability and bioavailability, a critical factor in modern medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and GPCR-targeted drugs, addressing prevalent health challenges such as oncology and neurological disorders. This aligns with the surge in Google searches for terms like "new drug intermediates 2024" and "bioactive heterocycles," reflecting the industry's focus on innovative chemical entities.

From a synthetic perspective, CAS No. 2172094-54-9 offers versatility in stereoselective reactions. Its oxolan-3-ol backbone allows for functionalization at multiple sites, enabling the creation of diverse derivatives. This property is particularly relevant to the green chemistry movement, as researchers seek efficient routes to reduce waste and energy consumption. Queries such as "sustainable synthesis of heterocycles" and "catalysis in oxolane derivatives" frequently appear in academic and industrial forums, underscoring the compound's alignment with eco-friendly trends.

In agrochemical applications, 4-(2-cyclopropylethyl)oxolan-3-ol has shown promise as a precursor for crop protection agents. Its structural motifs are being investigated for pest resistance modulation, coinciding with global discussions on food security and sustainable agriculture. The compound's potential to contribute to low-toxicity pesticides resonates with regulatory shifts toward safer agrochemicals, a topic dominating platforms like PubMed and industry whitepapers.

Analytical characterization of CAS No. 2172094-54-9 reveals distinct NMR spectra and chromatographic behavior, facilitating its identification in complex mixtures. This aspect is crucial for quality control in manufacturing, a concern frequently raised in search terms like "HPLC methods for oxolane compounds". Furthermore, its physicochemical properties (e.g., logP, hydrogen bonding capacity) are actively documented in cheminformatics databases, supporting virtual screening efforts in drug design.

The commercial availability of 4-(2-cyclopropylethyl)oxolan-3-ol through specialty chemical suppliers has expanded its accessibility to researchers. However, challenges remain in large-scale production optimization, a subject mirrored in frequent searches for "cost-effective synthesis of cyclopropyl derivatives". Patent analyses indicate growing IP activity around this scaffold, particularly in bioconjugation techniques and prodrug development, areas gaining traction in biopharma circles.

Looking ahead, the trajectory of 2172094-54-9 will likely intersect with advancements in AI-assisted molecular design and continuous flow chemistry. These technologies could unlock new routes to functionalize its core structure, addressing the persistent demand for structural diversity in chemical libraries. As the scientific community prioritizes molecular complexity and selective transformations, this compound stands poised to play a pivotal role in next-generation chemical innovation.